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Compound of Interest

Compound Name: Succinyl chloride

Cat. No.: B1293783 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide on the safety precautions, handling procedures, and

emergency response protocols for succinyl chloride (CAS No. 543-20-4). It is intended for

laboratory personnel and professionals who handle this chemical.

Chemical and Physical Properties
Succinyl chloride, also known as butanedioyl dichloride, is a fuming, highly refractive liquid.[1]

[2] It is a key reagent in organic synthesis, particularly for introducing succinyl groups in

pharmaceuticals and specialty chemicals.[3][4]

Table 1: Chemical Identification

Identifier Value

IUPAC Name Butanedioyl dichloride[5][6]

CAS Number 543-20-4[1][5][7]

Molecular Formula C₄H₄Cl₂O₂[1][5]

| Synonyms | Succinic acid dichloride, Succinoyl chloride, Succinyl dichloride[6][7][8] |

Table 2: Physical and Chemical Properties
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Property Value Citations

Molar Mass 154.97 g·mol−1 [5]

Appearance
Clear yellow-brown liquid;

colorless to pale yellow liquid
[3][8]

Density ~1.41 g/mL [5][9]

Melting Point 15–18 °C (59–64 °F) [1][5]

Boiling Point 190–193 °C (374–379 °F) [1][5][9]

Flash Point 76 °C (169 °F) [5][8]

| Solubility | Reacts violently with water |[3][5][9] |

Hazard Identification and Health Effects
Succinyl chloride is a combustible and corrosive material that poses significant health risks.[7]

[8] It reacts violently with water and moisture, releasing toxic and corrosive hydrogen chloride

(HCl) gas.[3][8]

Table 3: GHS Hazard Classification

Pictogram GHS05: Corrosive[5]

Signal Word Danger[5][7]

Hazard Statements
H227: Combustible liquid.[5] H314: Causes

severe skin burns and eye damage.[5][7]

| Precautionary Statements | P280, P303+P361+P353, P305+P351+P338, P310, P405[5] |
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Diagram 1: Key Reactivity Hazards of Succinyl Chloride
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Caption: Diagram 1: Key Reactivity Hazards of Succinyl Chloride.

Table 4: Summary of Health Effects by Exposure Route

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.benchchem.com/product/b1293783?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Effects Citations

Inhalation

Causes severe chemical
burns to the respiratory
tract. May be fatal due to
spasm, inflammation, and
edema. Symptoms include
a burning sensation,
coughing, shortness of
breath, and headache.

[8]

Skin Contact Causes severe skin burns. [7][8]

Eye Contact

Causes severe eye burns. It is

a lachrymator (induces

tearing).

[8]

Ingestion

Causes severe and potentially

permanent damage to the

digestive tract, including burns

and perforation.

[8]

| Chronic Exposure | Repeated exposure to HCl vapors (from hydrolysis) may cause bleeding

of the nose and gums, chronic bronchitis, and gastritis. |[8] |

Handling and Storage Protocols
Proper handling and storage are critical to prevent exposure and hazardous reactions.

Experimental Protocol: Standard Handling Procedure
Preparation: Before handling, ensure an eyewash station and safety shower are readily

accessible and operational.[8]

Ventilation: Always use succinyl chloride inside a certified chemical fume hood to maintain

low airborne concentrations.[6][8]

Personal Protective Equipment (PPE): Don appropriate PPE as detailed in Section 4.
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Dispensing: Open containers and dispense the chemical slowly and carefully to avoid

splashes. Keep the container tightly closed when not in use.[8]

Water-Free Environment: Ensure all equipment and the handling area are completely dry. Do

not allow the chemical to come into contact with water or moisture.[7][8]

Post-Handling: Wash hands and any potentially exposed skin thoroughly after handling.[7][8]

Remove and decontaminate clothing before reuse; discard contaminated shoes.[8]
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Diagram 2: Safe Handling Workflow
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(Follow institutional protocols)
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Caption: Diagram 2: Safe Handling Workflow.
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Storage
Store in a cool, dry, well-ventilated area designated as a "Corrosives Area".[7][8]

Keep containers tightly closed and protected from moisture.[8]

Store away from sources of heat, sparks, and open flames.[7][8]

Keep separated from incompatible materials such as strong oxidizing agents and bases.[7]

[10]

Exposure Controls and Personal Protective
Equipment (PPE)
A combination of engineering controls and PPE is mandatory to ensure safety.
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Diagram 3: Hierarchy of Controls for Succinyl Chloride
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Caption: Diagram 3: Hierarchy of Controls for Succinyl Chloride.
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Engineering Controls
Ventilation: Work must be performed in a laboratory with adequate general ventilation and a

certified chemical fume hood.[8]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[8]

Table 5: Recommended Personal Protective Equipment

Body Part Protection Specifications Citations

Eyes/Face Safety Goggles
Chemical splash
goggles are
required.

[7][8]

Skin/Hands Gloves

Wear appropriate

protective gloves to

prevent skin

exposure.

[7][8]

Body Protective Clothing

Wear an appropriate

lab coat or other

protective clothing to

prevent skin

exposure.

[7][8]

| Respiratory | Respirator | A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant respirator use. |[8] |

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

Experimental Protocol: First Aid Measures
Table 6: First Aid Measures
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Exposure Protocol Citations

Inhalation

1. Get medical aid
immediately. 2. Remove
from exposure to fresh air
immediately. 3. If breathing
is difficult, give oxygen. 4.
If breathing has ceased,
apply artificial respiration
using a suitable
mechanical device (e.g.,
bag and mask). Do NOT
use mouth-to-mouth
resuscitation.

[6][7][8]

Skin Contact

1. Get medical aid

immediately. 2. Immediately

flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. 3. Wash

clothing before reuse and

destroy contaminated shoes.

[7][8]

Eye Contact

1. Get medical aid

immediately. 2. Immediately

flush eyes with plenty of water

for at least 15-30 minutes,

occasionally lifting the upper

and lower eyelids. 3. Do not

allow the victim to rub or close

their eyes.

[8]

| Ingestion | 1. Get medical aid immediately. 2. Do NOT induce vomiting. 3. If the person is

conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. 4.

Never give anything by mouth to an unconscious person. |[7][8] |
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Diagram 4: Emergency Response Flowchart
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Use CO₂, dry chemical, or foam
DO NOT USE WATER

Wear full protective gear & SCBA

Seek Immediate
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Caption: Diagram 4: Emergency Response Flowchart.

Experimental Protocol: Spill Response
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Remove Ignition Sources: Remove all sources of heat, sparks, and flames from the vicinity

of the spill.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b1293783?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC132845000&productDescription=SUCCINYL+CHLORIDE+CA.+9+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/70544.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Do not add water to the spill.[7][8] Cover the spill with dry lime, sand, or soda

ash.[8]

Collection: Use a spark-proof tool to carefully collect the material and place it into a suitable,

closed container for disposal.[8]

Fire Fighting
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or

appropriate foam.[6][10]

Unsuitable Extinguishing Media:DO NOT USE WATER, as it reacts violently with succinyl
chloride.[10]

Hazards: Thermal decomposition can release irritating and toxic gases, including hydrogen

chloride, carbon monoxide, carbon dioxide, and phosgene.[7][10][11] Containers may

explode when heated.[7]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

Stability and Reactivity
Chemical Stability: The material is stable under normal temperatures and pressures when

kept dry.[8]

Conditions to Avoid: Avoid ignition sources, excess heat, and exposure to moisture or moist

air.[7][8]

Hazardous Decomposition Products: Upon decomposition, it can produce carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[7]

Table 7: Incompatible Materials
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Material Class Specific Examples

Water / Moisture Reacts violently[7][8][10]

Strong Oxidizing Agents [7][10]

| Bases |[10] |

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[11] Dispose

of contents and containers at an approved waste disposal plant.[7] Empty containers may

retain product residue and can be dangerous.[8] Do not pressurize, cut, weld, or expose empty

containers to heat or ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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